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Compound of Interest

Compound Name: 1,3-Benzoxazol-2-ylacetonitrile

Cat. No.: B091303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available information and is

intended for guidance purposes only. A complete Safety Data Sheet (SDS) with

comprehensive, validated quantitative data for 1,3-Benzoxazol-2-ylacetonitrile (CAS: 15344-

56-6) was not fully available. The information on GHS classifications is based on data from

limited sources and should be treated with caution. Users are strongly advised to perform their

own risk assessments and consult a certified safety professional before handling this chemical.

Chemical Identification and Physical Properties
This section provides key identifiers and physical data for 1,3-Benzoxazol-2-ylacetonitrile.
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Property Value Reference

CAS Number 15344-56-6 [1][2]

Molecular Formula C₉H₆N₂O [1][2][3]

Molecular Weight 158.16 g/mol [1][2][3]

Appearance Powder

Melting Point 70-72 °C

Boiling Point Data not available

Solubility Data not available

Storage Temperature Room Temperature

Hazard Identification and GHS Classification
The following GHS classification is based on available data. A comprehensive toxicological

profile for this compound has not been fully established.
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GHS Classification Hazard Statement (H-code)
Precautionary Statement
(P-code)

Signal Word Warning

Acute Toxicity, Oral H302: Harmful if swallowed
P264, P270, P301+P312,

P330, P501

Acute Toxicity, Dermal
H312: Harmful in contact with

skin

P280, P302+P352, P312,

P362, P363, P501

Skin Corrosion/Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Eye Damage/Irritation
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

ST&T, Single Exposure
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

ST&T: Specific Target Organ Toxicity

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure the safety of laboratory

personnel and the integrity of the chemical.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is

recommended as a minimum:

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles.

[4]

Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber). Breakthrough time and

glove thickness should be appropriate for the duration and nature of the task.
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Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory to

prevent skin exposure.[4] For tasks with a higher risk of splashing, a chemically resistant

apron should be worn.

Respiratory Protection: All handling of the solid powder should be conducted in a certified

chemical fume hood to avoid inhalation of dust.[4] If a fume hood is not available, a NIOSH-

approved respirator with an appropriate particulate filter may be required.

General Handling Procedures
Avoid contact with eyes, skin, and clothing.[4]

Avoid breathing dust.

Wash hands thoroughly after handling.[4]

Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated place.[4]

Keep containers tightly sealed.

Segregate from incompatible materials such as strong oxidizing agents.

Ensure the storage area is secure and accessible only to authorized personnel.

First Aid Measures
Immediate action is required in case of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_f_to_n_2016-05.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the

person feels unwell, call a POISON CENTER or

doctor. If breathing is difficult, trained personnel

should administer oxygen.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice. Wash

contaminated clothing before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Call a

POISON CENTER or doctor immediately if you

feel unwell.

Experimental Protocols: Safe Handling of a
Crystalline Solid
This section provides a general methodology for handling 1,3-Benzoxazol-2-ylacetonitrile in a

laboratory setting.

Objective: To safely weigh and prepare a solution of 1,3-Benzoxazol-2-ylacetonitrile.

Materials:

1,3-Benzoxazol-2-ylacetonitrile

Appropriate solvent
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Analytical balance

Spatula

Weighing paper or boat

Volumetric flask with stopper

Beaker

Magnetic stirrer and stir bar (optional)

Required PPE (see section 3.1)

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Don all required PPE.

Gather all necessary equipment and place it within the fume hood.

Decontaminate the work surface within the fume hood.

Weighing:

Place a weighing boat on the analytical balance and tare it.

Carefully open the container of 1,3-Benzoxazol-2-ylacetonitrile inside the fume hood.

Using a clean spatula, transfer the desired amount of the crystalline solid to the weighing

boat. Avoid generating dust.

Securely close the primary container.

Record the exact weight.
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Dissolution:

Carefully transfer the weighed solid into the volumetric flask.

Add a small amount of the chosen solvent to the weighing boat to rinse any remaining

crystals and transfer this rinse to the flask.

Add approximately half of the final required volume of solvent to the flask.

Stopper the flask and gently swirl to dissolve the solid. A magnetic stirrer can be used for

this purpose.

Once the solid is fully dissolved, add the solvent up to the calibration mark.

Stopper the flask again and invert it several times to ensure the solution is homogeneous.

Cleanup and Waste Disposal:

Clean the spatula and any other contaminated reusable equipment.

Dispose of the weighing boat and any other contaminated disposable items in a

designated solid chemical waste container.

Wipe down the work surface in the fume hood.

Dispose of gloves in the appropriate waste stream.

Wash hands thoroughly after the procedure is complete.

Visualizations
Safe Handling Workflow

Preparation
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Weighing
(Transfer solid in hood)

Proceed Dissolution
(Add solvent, mix)
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Caption: Workflow for safely handling 1,3-Benzoxazol-2-ylacetonitrile.

First Aid Response Logic
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Caption: Decision logic for first aid response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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